Cas no 6278-88-2 ( )

• Product Name: &nbsp
• CAS No: 6278-88-2
• MF: C₁₂H₁₃NO₃
• MW: 219.236523389816
• CID: 957891
• PubChem ID: 234507
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2,6,7-trimethoxyquinoline
• 2,6,7-Trimethoxychinolin
• 2,6,7-trimethoxy-quinoline
• 6278-88-2
• DTXSID20283959
• NSC-34495
• DS-003716
• NSC 34495
• NSC34495
•  

• Inchi： 1S/C12H13NO3/c1-14-10-6-8-4-5-12(16-3)13-9(8)7-11(10)15-2/h4-7H,1-3H3
• InChI Key： IAKFKBZPVBPJAK-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(=CC=C(N=2)OC)C=1)OC

Computed Properties

• Exact Mass: 219.09000
• Monoisotopic Mass: 219.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• Density: 1.161
• Boiling Point: 325.2°C at 760 mmHg
• Flash Point: 119.1°C
• Refractive Index: 1.573
• PSA: 40.58000
• LogP: 2.26060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives